6-thioxo-1,6-dihydro-2,3'-bipyridine-5-carbonitrile

• IUPAC Name: 6-pyridin-3-yl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C11H7N3S/c12-6-8-3-4-10(14-11(8)15)9-2-1-5-13-7-9/h1-5,7H,(H,14,15)
• InChI Key: PREZJTKROSTHFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CC=C(C(=S)N2)C#N
• Molecular Formula: C11H7N3S
• Molecular Weight: 213.26 g/mol

Description

“6-thioxo-1,6-dihydro-2,3’-bipyridine-5-carbonitrile” is a chemical compound that has been investigated for its potential use as a corrosion inhibitor. It is a type of organic compound that has been studied using density functional theory (DFT) at the B3LYP/6-31G (d,p) basis set level.

Synthesis Analysis

The synthesis of “6-thioxo-1,6-dihydro-2,3’-bipyridine-5-carbonitrile” involves the reaction of a sodium salt with 2-cyanoethanethioamide in a basic medium. This compound then reacts with several active-halogen containing reagents to afford the corresponding 2-alkylthio derivatives.

Molecular Structure Analysis

The molecular structure of “6-thioxo-1,6-dihydro-2,3’-bipyridine-5-carbonitrile” has been investigated using density functional theory (DFT) at the B3LYP/6-31G (d,p) basis set level. The calculated quantum chemical parameters correlated to the inhibition efficiency such as EHOMO (highest occupied molecular orbital energy), ELUMO (lowest unoccupied molecular orbital energy), energy gap (ΔE), dipole moment (μ), absolute hardness (η), the absolute electronegativity (χ), the fractions of electrons transferred from the inhibitor molecule to the metallic iron atom (ΔN) and the electrophilicity index (ω) were calculated.

Chemical Reactions Analysis

The chemical reactions involving “6-thioxo-1,6-dihydro-2,3’-bipyridine-5-carbonitrile” include its reaction with several active-halogen containing reagents to afford the corresponding 2-alkylthio derivatives. It also forms thieno[2,3-b]pyridines as the products of Thorpe-Ziegler cyclization.

Scientific Research Applications

Synthesis of Fused Pyrimidines

This compound serves as a precursor in the synthesis of a new series of fused pyrimidines. . These reactions are significant for the development of pharmaceuticals and materials science due to the versatile nature of pyrimidine structures.

Antimicrobial Activity

The derivatives of 6-thioxo-1,6-dihydro-2,3’-bipyridine-5-carbonitrile exhibit promising antimicrobial properties. . This opens up potential applications in developing new antibiotics and antiseptics.

Phosphonylation Reactions

. These products have applications in creating compounds with potential biological activity, including drug design and development.

Biological Activity Prediction

Using software like PASS (Prediction of Activity Spectra for Substances), researchers can predict the biological activity of derivatives of 6-thioxo-1,6-dihydro-2,3’-bipyridine-5-carbonitrile. , which is crucial for cancer research and therapy.

Creation of New Dyes

. Their structural diversity allows for property modification to achieve optimal coloration for various applications.

Solar Energy Materials

. The ability to modify their properties makes them suitable for use in photovoltaic cells and other solar energy harvesting systems.

Energy-rich Substances

. This has implications for the development of new materials with high energy storage and release capabilities.

Antibacterial and Antifungal Applications

. This highlights their potential in treating infections and preventing the spread of resistant strains.

Future Directions

The future directions for the study of “6-thioxo-1,6-dihydro-2,3’-bipyridine-5-carbonitrile” could include further investigation of its potential uses, such as its role as a corrosion inhibitor. Additionally, more detailed studies on its synthesis, molecular structure, and chemical reactions could provide valuable insights.